![molecular formula C9H7ClF2O2 B1453607 1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-one CAS No. 1250157-06-2](/img/structure/B1453607.png)
1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-one
Overview
Description
“1-[5-Chloro-2-(difluoromethoxy)phenyl]ethan-1-ol” is a chemical compound with the CAS Number: 1250521-60-8 . It has a molecular weight of 222.62 .
Molecular Structure Analysis
The IUPAC name of this compound is 1-[5-chloro-2-(difluoromethoxy)phenyl]ethanol . The InChI code is 1S/C9H9ClF2O2/c1-5(13)7-4-6(10)2-3-8(7)14-9(11)12/h2-5,9,13H,1H3 .Physical And Chemical Properties Analysis
The compound is a liquid at room temperature .Scientific Research Applications
Synthesis and Chemical Properties
- The compound has been utilized in the synthesis of various chemical structures. For instance, it has been involved in reactions like etherification and esterification, leading to the formation of intermediates in drug synthesis, such as antiosteoporosis drugs (Guo, 2012).
- Its derivatives have been used in the creation of chalcone derivatives, which are studied for their antimicrobial activity. These derivatives have shown significant activity against various bacterial and fungal species (Hitesh Dave et al., 2013).
Molecular and Structural Analysis
- The compound has been a subject of molecular structure analysis. Studies like X-ray diffraction have been used to understand its crystal structure and intermolecular interactions, contributing to the broader field of crystallography and molecular chemistry (R. Bikas et al., 2019).
Biological Evaluation
- Biological evaluation of derivatives of this compound for anti-inflammatory properties has been conducted. These studies involve synthesizing derivatives and testing their effectiveness in models like rat hind paw edema, contributing to medicinal chemistry and drug development (Z. Rehman et al., 2022).
Catalysis and Reaction Mechanisms
- The compound and its derivatives have been used to study various chemical reaction mechanisms and catalysis. This includes investigations into the roles of different catalysts and reaction conditions in synthesizing new compounds (H. Liszkiewicz et al., 2006).
Safety and Hazards
Properties
IUPAC Name |
1-[5-chloro-2-(difluoromethoxy)phenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClF2O2/c1-5(13)7-4-6(10)2-3-8(7)14-9(11)12/h2-4,9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BPMUCEHKIZKHPU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=C(C=CC(=C1)Cl)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClF2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.60 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1250157-06-2 | |
Record name | 1-[5-chloro-2-(difluoromethoxy)phenyl]ethan-1-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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